Cas no 20591-87-1 (Propanoic acid,2-(hydroxyimino)-, ethyl ester)

• Product Name: Propanoic acid,2-(hydroxyimino)-, ethyl ester
• CAS No: 20591-87-1
• MF: C₅H₉NO₃
• MW: 131.129861593246
• CID: 287119
• PubChem ID: 9614318
• Update Time: 2025-04-19

Propanoic acid,2-(hydroxyimino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-(hydroxyimino)-, ethyl ester
• (2E)-2-hydroxyimino-propionic acid ethyl ester
• 2-hydroxyiminopropanoic acid ethyl ester
• 2-hydroxyimino-propionic acid ethyl ester
• 2-Hydroxyimino-propionsaeure-aethylester
• ethyl 2-(hydroxyimino)propanoate
• ethyl methylglyoxylate oxime
• Ethyl pyruvate oxime
• NSC176150
• SCHEMBL1722513
• ethyl (2E)-2-(hydroxyimino)propanoate
• Ethyl (E)-2-(hydroxyimino)propanoate
• DTXSID20430643
• ethylpyruvate oxime
• Propanoic acid, 2-(hydroxyimino)-, ethyl ester (9CI)
• NSC-176150
• 20591-87-1
• ethyl 2-hydroxyiminopropionate
• ethyl (2E)-2-hydroxyiminopropanoate
• Propanoic acid, 2-(hydroxyimino)-, ethyl ester, (2E)- (9CI)

• Inchi： 1S/C5H9NO3/c1-3-9-5(7)4(2)6-8/h8H,3H2,1-2H3/b6-4+
• InChI Key： BJBDPHKMAMMTFW-GQCTYLIASA-N
• SMILES： O(C(/C(/C)=N/O)=O)CC

Computed Properties

• Exact Mass: 131.05827
• Monoisotopic Mass: 131.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.89